Cas no 533906-64-8 (2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 533906-64-8
• MF: C₂₃H₃₂N₄O₄S₂
• MW: 492.654582977295
• CID: 6098689
• PubChem ID: 2160563
• Update Time: 2025-07-16

2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 2-[[4-[(diethylamino)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-N-methyl-6-propyl-
• F0562-0692
• 2-(4-(N,N-diethylsulfamoyl)benzamido)-N-methyl-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 2-[[4-(diethylsulfamoyl)benzoyl]amino]-N-methyl-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• 2-[4-(diethylsulfamoyl)benzamido]-N-methyl-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• Oprea1_353259
• 533906-64-8
• AKOS024584266

• Inchi： 1S/C23H32N4O4S2/c1-5-13-26-14-12-18-19(15-26)32-23(20(18)22(29)24-4)25-21(28)16-8-10-17(11-9-16)33(30,31)27(6-2)7-3/h8-11H,5-7,12-15H2,1-4H3,(H,24,29)(H,25,28)
• InChI Key： SRZTVPHEQPLJGK-UHFFFAOYSA-N
• SMILES： C1N(CCC)CCC2C(C(NC)=O)=C(NC(=O)C3=CC=C(S(N(CC)CC)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 492.18649786g/mol
• Monoisotopic Mass: 492.18649786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• pka: 11.81±0.20(Predicted)

Additional information on 2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Professional Introduction to Compound with CAS No. 533906-64-8 and Product Name: 2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

The compound identified by the CAS number 533906-64-8 and the product name 2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements from multiple heterocyclic systems, including benzamide, thienopyridine, and sulfamoyl groups, which collectively contribute to its unique pharmacological properties. The presence of diethylsulfamoyl and N-methyl substituents further enhances its potential as a bioactive molecule.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thienopyridine derivatives in drug discovery. These compounds have demonstrated promising activities in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific scaffold of thieno2,3-cpyridine in this compound not only imparts structural stability but also facilitates interactions with biological targets. The benzamide moiety serves as a key pharmacophore, often involved in hydrogen bonding interactions with proteins and enzymes.

The diethylsulfamoyl group is another critical feature of this molecule. Sulfonamide derivatives are well-documented for their role in modulating enzyme activity and receptor binding. In particular, sulfamoyl groups have been extensively studied for their potential in inhibiting enzymes such as carbonic anhydrase and dihydrofolate reductase. The incorporation of diethylsulfamoyl into the molecular framework of this compound suggests a possible mechanism of action involving enzyme inhibition or modulation of signaling pathways.

Moreover, the N-methyl group at the amide position can influence the compound's solubility and metabolic stability. N-methylated compounds often exhibit improved pharmacokinetic profiles due to enhanced lipophilicity. This characteristic is particularly relevant in drug development, where achieving optimal bioavailability is a primary goal. The presence of a propyl substituent at the 6-position of the thienopyridine ring adds another layer of structural complexity, potentially influencing electronic properties and binding affinity.

Current research trends indicate that multicomponent reactions (MCRs) are increasingly being employed to synthesize complex heterocyclic scaffolds like those found in this compound. MCRs offer a streamlined approach to generating novel molecular structures with minimal purification steps. The synthesis of 2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide likely involves such strategies, leveraging efficient bond-forming reactions to construct the desired framework.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors. Kinase inhibitors are a major class of therapeutic agents used in oncology and inflammatory diseases. The benzamide and sulfamoyl groups are known to interact with ATP-binding pockets in kinases, thereby disrupting their function. Additionally, the thienopyridine core may engage with other intracellular targets involved in signal transduction.

The potential therapeutic applications of this compound are broad-ranging. Given its structural features, it may be explored for its effects on central nervous system (CNS) disorders, where sulfonamide derivatives have shown promise as psychoactive agents. Furthermore, its ability to modulate enzyme activity could make it relevant in metabolic diseases such as diabetes or hyperlipidemia. The propyl substituent may also contribute to selectivity by fine-tuning interactions with biological targets.

Synthetic methodologies for constructing complex heterocycles like this one continue to evolve with advancements in catalytic systems and green chemistry principles. Transition metal-catalyzed cross-coupling reactions are particularly valuable for forming carbon-carbon bonds under mild conditions. These methods allow for precise control over molecular architecture while minimizing waste generation—a critical consideration in modern drug discovery.

The role of computational chemistry has also become indispensable in optimizing lead compounds such as this one before experimental synthesis begins. Molecular modeling techniques enable researchers to predict binding affinities and identify potential modifications that could enhance potency or selectivity. High-throughput virtual screening (HTVS) further accelerates the process by rapidly evaluating large libraries of compounds against biological targets.

In conclusion,2-4-(diethylsulfamoyl)benzamido-N-methyl-6-propyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide represents a compelling example of how integrating diverse chemical moieties can yield novel bioactive molecules with significant therapeutic potential。The combination of benzamide、thienopyridine、and sulfamoyl functionalities provides a rich framework for further exploration。As research progresses，this compound may emerge as a valuable tool for developing new treatments across multiple disease areas。The continued refinement of synthetic strategies will be essential for translating these findings into clinical applications。